Cas no 2680883-64-9 (2,2,2-trifluoro-1-{9-hydroxy-3-oxa-7-azabicyclo3.3.1nonan-7-yl}ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-{9-hydroxy-3-oxa-7-azabicyclo3.3.1nonan-7-yl}ethan-1-one
• CAS No: 2680883-64-9
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 5651748
• PubChem ID: 165913742
• Update Time: 2025-06-08

2,2,2-trifluoro-1-{9-hydroxy-3-oxa-7-azabicyclo3.3.1nonan-7-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2680883-64-9
• EN300-28276585
• 2,2,2-trifluoro-1-{9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonan-7-yl}ethan-1-one
• 2,2,2-trifluoro-1-{9-hydroxy-3-oxa-7-azabicyclo3.3.1nonan-7-yl}ethan-1-one

• Inchi： 1S/C9H12F3NO3/c10-9(11,12)8(15)13-1-5-3-16-4-6(2-13)7(5)14/h5-7,14H,1-4H2
• InChI Key： NSLNVJTVRVPPOC-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2COCC(C1)C2O)=O)(F)F

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.8Ų

Additional information on 2,2,2-trifluoro-1-{9-hydroxy-3-oxa-7-azabicyclo3.3.1nonan-7-yl}ethan-1-one

Research Brief on 2,2,2-trifluoro-1-{9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonan-7-yl}ethan-1-one (CAS: 2680883-64-9)

The compound 2,2,2-trifluoro-1-{9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonan-7-yl}ethan-1-one (CAS: 2680883-64-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic structure, featuring both oxygen and nitrogen heteroatoms, provides a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of enzyme inhibitors, particularly targeting proteases and kinases involved in inflammatory and oncogenic pathways. The trifluoroacetyl group enhances its reactivity, making it a valuable building block in medicinal chemistry.

In vitro and in vivo studies have demonstrated promising results regarding the compound's pharmacokinetic properties. Its stability in physiological conditions and moderate bioavailability suggest its suitability for further drug development. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects on a specific kinase implicated in autoimmune disorders, with IC50 values in the nanomolar range.

Despite these advancements, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Current research efforts are focused on structural-activity relationship (SAR) studies to identify the most pharmacologically favorable derivatives. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential.

In conclusion, 2,2,2-trifluoro-1-{9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonan-7-yl}ethan-1-one represents a promising candidate for further investigation in drug discovery. Its unique chemical properties and demonstrated biological activity warrant continued research to unlock its full therapeutic potential. Future studies should prioritize the development of more selective derivatives and comprehensive toxicity profiles to facilitate clinical translation.